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Compound of Interest

Compound Name: Benzothiazole-2-acetonitrile

Cat. No.: B1330634

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Operation, and Disposal of Benzothiazole-2-acetonitrile.

This document provides immediate, essential safety protocols and logistical plans for the
laboratory use of Benzothiazole-2-acetonitrile. Adherence to these procedures is critical for
ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification

Benzothiazole-2-acetonitrile is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled.[1][2] It is known to cause skin and serious eye
irritation, and may lead to respiratory irritation.[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Benzothiazole-2-acetonitrile is
provided in the table below.
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Property Value

Molecular Formula CoHeN2S

Molecular Weight 174.22 g/mol [1]
Appearance Solid

Melting Point 98-101 °C[1]

Solubility Slightly soluble in water.[3]

- Strong oxidizing agents, strong bases, reducing
Incompatibilities
agents.[2]

Occupational Exposure Limits

There are no established occupational exposure limits (e.g., Permissible Exposure Limit (PEL)
or Threshold Limit Value (TLV)) for Benzothiazole-2-acetonitrile.[2] Therefore, it is imperative
to handle this chemical with a high degree of caution and to utilize engineering controls and
personal protective equipment to minimize any potential exposure.

Operational Plan: Safe Handling Procedures

1. Engineering Controls:

o All work with Benzothiazole-2-acetonitrile should be conducted in a well-ventilated
laboratory.

» A certified chemical fume hood is required for all procedures that may generate dust or
aerosols.

2. Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield must be worn.[1][2]
o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat are mandatory.[1]

o Respiratory Protection: For operations where dust may be generated, a NIOSH-approved
N95 dust mask or a higher level of respiratory protection should be used.[1]
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Handling Procedures:
Avoid direct contact with skin and eyes.[2]
Do not inhale dust.[2]

Weigh and handle the solid material in a fume hood to prevent the generation of airborne
dust.

Prepare solutions in the fume hood.

Wash hands thoroughly after handling.

. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
reducing agents.[2]

Disposal Plan

1

2

. Small Spills (in a fume hood):

Decontamination: Gently cover the spill with an absorbent material (e.g., vermiculite, sand,
or earth) to avoid raising dust.

Collection: Carefully sweep up the absorbed material and place it into a clearly labeled,
sealed container for hazardous waste.

Cleaning: Decontaminate the spill area with soap and water.

. Waste Disposal:

Solid Waste: Collect all solid waste, including contaminated absorbent materials and
disposable PPE, in a designated and properly labeled hazardous waste container.
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» Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected and disposed of as hazardous chemical waste.

o Professional Disposal: All waste containing Benzothiazole-2-acetonitrile must be disposed
of through a licensed professional waste disposal service. Do not dispose of this chemical

down the drain or in the regular trash.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Benzothiazole-2-acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1330634?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/443042
https://www.fishersci.com/store/msds?partNumber=AAA1134306&productDescription=BENZOTHIAZOLE-2-ACETONITRIL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9493461.htm
https://www.benchchem.com/product/b1330634#personal-protective-equipment-for-handling-benzothiazole-2-acetonitrile
https://www.benchchem.com/product/b1330634#personal-protective-equipment-for-handling-benzothiazole-2-acetonitrile
https://www.benchchem.com/product/b1330634#personal-protective-equipment-for-handling-benzothiazole-2-acetonitrile
https://www.benchchem.com/product/b1330634#personal-protective-equipment-for-handling-benzothiazole-2-acetonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330634?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

